Cas no 1437051-56-3 (5-(Bromomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3h)-ol)

• Product Name: 5-(Bromomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3h)-ol
• CAS No: 1437051-56-3
• MF: C₁₀H₁₂BBrO₂
• MW: 254.916082382202
• CID: 2107429
• Update Time: 2023-08-03

5-(Bromomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3h)-ol Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole
• 5-(bromomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol
• CCVPSRPSVVCLJP-UHFFFAOYSA-N
• 5-(Bromomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3h)-ol

• Inchi： 1S/C10H12BBrO2/c1-10(2)8-5-7(6-12)3-4-9(8)11(13)14-10/h3-5,13H,6H2,1-2H3
• InChI Key： CCVPSRPSVVCLJP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2B(O)OC(C)(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 29.5